Cas no 31786-73-9 (1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1))

1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1) structure
31786-73-9 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1)
CAS No:31786-73-9
MF:C13H19BrN2O3S2
MW:395.335560083389
CID:320256
PubChem ID:208209
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1)
    • 1,1-dioxo-2-[4-(2-sulfanylethylamino)butyl]-1,2-benzothiazol-3-one,hydrobromide
    • 2-(4-(3-Oxo-1,2-benzisothiazolin-2-yl)butylamino)ethanethiol, S,S-dioxide, hydrogen bromide
    • 31786-73-9
    • DTXSID30185657
    • Ethanethiol, 2-(4-(3-oxo-1,2-benzisothiazolin-2-yl)butylamino)-, S,S-dioxide, hydrobromide
    • Inchi: 1S/C13H18N2O3S2.BrH/c16-13-11-5-1-2-6-12(11)20(17,18)15(13)9-4-3-7-14-8-10-19;/h1-2,5-6,14,19H,3-4,7-10H2;1H
    • InChI Key: WZOHVOAHMABJFY-UHFFFAOYSA-N
    • SMILES: Br.S1(C2C=CC=CC=2C(N1CCCCNCCS)=O)(=O)=O

Computed Properties

  • Exact Mass: 394.00217
  • Monoisotopic Mass: 394.00205g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 433
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • PSA: 66.48
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD